Cas no 1420962-79-3 (Tert-butyl 3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate
• CAS No: 1420962-79-3
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• CID: 2168509
• PubChem ID: 71630161
• Update Time: 2025-06-15

Tert-butyl 3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate
• SB58793
• 1420962-79-3
• DB-245623
• tert-Butyl3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H21ClN4O2/c1-14(2,3)21-13(20)19-7-5-10(9-19)8-17-12-16-6-4-11(15)18-12/h4,6,10H,5,7-9H2,1-3H3,(H,16,17,18)
• InChI Key： KILVKCLULDHUNP-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)NCC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 312.1353036Da
• Monoisotopic Mass: 312.1353036Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate (CAS No. 1420962-79-3)

The compound Tert-butyl 3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate (CAS No. 1420962-79-3) is a pyrimidine-derived intermediate widely used in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyrrolidine ring and a chloropyrimidine moiety, makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in medicinal chemistry and its role in optimizing drug candidates.

In recent years, the demand for high-purity intermediates like Tert-butyl 3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate has surged, driven by advancements in targeted therapy and small-molecule drug design. The compound's CAS No. 1420962-79-3 is often queried in scientific databases, reflecting its importance in structure-activity relationship (SAR) studies. Its tert-butyl and carboxylate groups enhance solubility and stability, making it a preferred choice for peptide coupling and protecting group strategies.

One of the trending topics in organic synthesis is the application of heterocyclic compounds like this one in cancer research and neurodegenerative disease studies. The 4-chloropyrimidine fragment is particularly notable for its ability to modulate protein-protein interactions, a hot topic in drug discovery forums. Additionally, its pyrrolidine scaffold is frequently explored for its conformational flexibility, which is critical in designing bioavailable molecules.

From a synthetic perspective, Tert-butyl 3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate is often discussed in the context of multistep organic reactions and catalyzed transformations. Researchers are increasingly interested in green chemistry approaches to produce such intermediates, aligning with global sustainability trends. Questions about its synthetic routes, purification methods, and scalability are common in academic and industrial settings.

In summary, Tert-butyl 3-(((4-chloropyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate (CAS No. 1420962-79-3) represents a critical tool in modern pharmaceutical development. Its versatility and relevance to drug optimization ensure its continued prominence in scientific literature and chemical databases. As the field evolves, this compound will likely remain a focal point for innovations in therapeutic agent design.